2-(2-Azidoethyl)nitrobenzene
Cat. No. B8492336
M. Wt: 192.17 g/mol
InChI Key: JRBBQSIDFSFJFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07196079B2
Procedure details
Sodium azide (22.8, 0.351 mol) in water (60 mL) was added to a solution of 2-2-bromoethyl)-nitrobenzene (27.9 g, 0.121 mol) in acetonitrile (120 mL). The reaction was refluxed for 4 h, cooled, and partitioned between methylene chloride and water. The organic phase was washed with saturated brine, and dried over magnesium sulfate. The title compound was obtained as an oil (22.8 g).
Identifiers
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REACTION_CXSMILES
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[N-:1]=[N+:2]=[N-:3].[Na+].[N+:5]([C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)([O-:7])=[O:6].[C:14](#N)[CH3:15]>O>[N:1]([CH2:14][CH2:15][C:9]1[CH:10]=[CH:11][CH:12]=[CH:13][C:8]=1[N+:5]([O-:7])=[O:6])=[N+:2]=[N-:3] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0.351 mol
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-].[Na+]
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Name
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Quantity
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27.9 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=CC=C1
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Name
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Quantity
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120 mL
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Type
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reactant
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Smiles
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C(C)#N
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was refluxed for 4 h
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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CUSTOM
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Type
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CUSTOM
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Details
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partitioned between methylene chloride and water
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WASH
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Type
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WASH
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Details
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The organic phase was washed with saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N(=[N+]=[N-])CCC1=C(C=CC=C1)[N+](=O)[O-]
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Name
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Type
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product
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Smiles
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Measurements
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| AMOUNT: MASS | 22.8 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
